Acid Black 242
Acid Black 242
Brand Name:
Vulcanchem
CAS No.:
152521-11-4
VCID:
VC0142193
InChI:
InChI=1S/C34H27N11O11S3.2Na/c35-19-1-14-27(26(36)17-19)41-38-20-2-4-23(5-3-20)44-57(49,50)25-12-8-22(9-13-25)40-43-33-29(59(54,55)56)16-18-15-28(58(51,52)53)32(31(37)30(18)34(33)46)42-39-21-6-10-24(11-7-21)45(47)48;;/h1-17,40,44H,35-37H2,(H,51,52,53)(H,54,55,56);;/q;2*+1/p-2/b41-38?,42-39?,43-33-;;
SMILES:
C1=CC(=CC=C1NS(=O)(=O)C2=CC=C(C=C2)NN=C3C(=CC4=CC(=C(C(=C4C3=O)N)N=NC5=CC=C(C=C5)[N+](=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC6=C(C=C(C=C6)N)N.[Na+].[Na+]
Molecular Formula:
C34H25N11Na2O11S3
Molecular Weight:
905.8
Acid Black 242
CAS No.: 152521-11-4
Main Products
VCID: VC0142193
Molecular Formula: C34H25N11Na2O11S3
Molecular Weight: 905.8
| CAS No. | 152521-11-4 |
|---|---|
| Product Name | Acid Black 242 |
| Molecular Formula | C34H25N11Na2O11S3 |
| Molecular Weight | 905.8 |
| IUPAC Name | disodium;(3E)-5-amino-3-[[4-[[4-[(2,4-diaminophenyl)diazenyl]phenyl]sulfamoyl]phenyl]hydrazinylidene]-6-[(4-nitrophenyl)diazenyl]-4-oxonaphthalene-2,7-disulfonate |
| Standard InChI | InChI=1S/C34H27N11O11S3.2Na/c35-19-1-14-27(26(36)17-19)41-38-20-2-4-23(5-3-20)44-57(49,50)25-12-8-22(9-13-25)40-43-33-29(59(54,55)56)16-18-15-28(58(51,52)53)32(31(37)30(18)34(33)46)42-39-21-6-10-24(11-7-21)45(47)48;;/h1-17,40,44H,35-37H2,(H,51,52,53)(H,54,55,56);;/q;2*+1/p-2/b41-38?,42-39?,43-33-;; |
| Standard InChIKey | GROZCGIQJKCCRC-XJRUAUMISA-L |
| SMILES | C1=CC(=CC=C1NS(=O)(=O)C2=CC=C(C=C2)NN=C3C(=CC4=CC(=C(C(=C4C3=O)N)N=NC5=CC=C(C=C5)[N+](=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC6=C(C=C(C=C6)N)N.[Na+].[Na+] |
| Last Modified | Aug 20 2021 |
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